Cas no 922115-42-2 (3,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: 3,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 922115-42-2
• MF: C₂₂H₂₅F₂N₃O₂
• MW: 401.449612379074
• CID: 6438308
• Update Time: 2025-05-20

3,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide
• Benzamide, N-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(4-morpholinyl)ethyl]-3,4-difluoro-

• Inchi： 1S/C22H25F2N3O2/c1-26-7-6-16-12-15(3-5-20(16)26)21(27-8-10-29-11-9-27)14-25-22(28)17-2-4-18(23)19(24)13-17/h2-5,12-13,21H,6-11,14H2,1H3,(H,25,28)
• InChI Key： FOHIFFWJQFBBDG-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCOCC1)(=O)C1=CC=C(F)C(F)=C1

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 566.0±50.0 °C(Predicted)
• pka: 13.05±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide

3,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide: A Comprehensive Overview

3,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 922115-42-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by the presence of difluoro substituents, a morpholine ring, and a substituted indole moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The difluoro substituents on the benzene ring play a crucial role in modulating the compound's physicochemical properties, such as solubility and lipophilicity. These properties are essential for optimizing the compound's pharmacokinetic profile, which is critical for its potential use in drug development. The morpholine ring, on the other hand, imparts additional flexibility and hydrogen-bonding capabilities, which can enhance the compound's interactions with biological targets.

The indole moiety is a well-known scaffold in medicinal chemistry, often associated with a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of this moiety in 3,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide suggests that it may exhibit similar therapeutic properties. Recent studies have shown that indole derivatives can modulate various signaling pathways involved in disease processes, making them attractive candidates for drug discovery.

In terms of its biological activity, 3,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide has been investigated for its potential as an inhibitor of specific enzymes and receptors. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in the progression of neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity without causing significant cytotoxicity, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preclinical studies have shown that 3,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings highlight the compound's potential as an anti-inflammatory agent and warrant further investigation in clinical settings.

The safety profile of 3,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzamide has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, more extensive safety studies are needed to fully understand its long-term effects and potential side effects.

In addition to its therapeutic potential, 3,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-y l)-2-(morpholin -4 - yl ) ethyl benz amide has also been studied for its use as a research tool. Its unique structure and biological activities make it valuable for investigating various cellular processes and signaling pathways. Researchers can use this compound to gain insights into disease mechanisms and identify new targets for drug development.

The synthesis of 3,4-difluoro-N - 2 -( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) - 2 -( morpholin - 4 - yl ) ethyl benz amide involves several steps and requires careful optimization to achieve high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound more efficiently and cost-effectively. For example, one study published in Organic Letters described a novel synthetic route that significantly improved the yield and reduced the number of purification steps required.

In conclusion, 3 , 4 - difluoro - N - 2 -( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) - 2 -( morpholin - 4 - yl ) ethyl benz amide (CAS No . 9 2 2 1 1 5 - 4 2 - 2) is a multifaceted compound with significant potential in both therapeutic applications and research. Its unique structural features contribute to its diverse biological activities, making it an exciting area of focus for future studies. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in advancing our understanding of various diseases and developing new treatments.